N-((3-Methylisoxazol-5-yl)methyl)prop-2-yn-1-amine

• CAS RN: 173850-34-5
• Molecular Formula: C8H10N2O
• Molecular Weight: 150.18 g/mol
• IUPAC Name: N-[(3-methyl-1,2-oxazol-5-yl)methyl]prop-2-yn-1-amine
• InChI: InChI=1S/C8H10N2O/c1-3-4-9-6-8-5-7(2)10-11-8/h1,5,9H,4,6H2,2H3
• InChI Key: FNUWUHCKDQEZRY-UHFFFAOYSA-N
• SMILES: CC1=NOC(=C1)CNCC#C
• synonyms: 5-Isoxazolemethanamine,3-methyl-N-2-propynyl-(9CI)

Description

N-((3-Methylisoxazol-5-yl)methyl)prop-2-yn-1-amine, also known as MPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. MPA is a derivative of propargylamine and is structurally similar to monoamine oxidase inhibitors (MAOIs).

Mechanism Of Action

The mechanism of action of N-((3-Methylisoxazol-5-yl)methyl)prop-2-yn-1-amine involves the inhibition of monoamine oxidase (MAO), an enzyme that breaks down neurotransmitters such as dopamine, serotonin, and norepinephrine. By inhibiting MAO, N-((3-Methylisoxazol-5-yl)methyl)prop-2-yn-1-amine increases the levels of these neurotransmitters in the brain, which can alleviate symptoms of neurodegenerative diseases such as Parkinson's and Alzheimer's. N-((3-Methylisoxazol-5-yl)methyl)prop-2-yn-1-amine also inhibits the activity of pro-inflammatory enzymes such as COX-2, which reduces inflammation in the body.

Biochemical And Physiological Effects

N-((3-Methylisoxazol-5-yl)methyl)prop-2-yn-1-amine has been shown to have various biochemical and physiological effects. It increases the levels of neurotransmitters such as dopamine, serotonin, and norepinephrine in the brain, which can improve mood and cognitive function. N-((3-Methylisoxazol-5-yl)methyl)prop-2-yn-1-amine also reduces inflammation in the body by inhibiting the activity of pro-inflammatory enzymes such as COX-2. Additionally, N-((3-Methylisoxazol-5-yl)methyl)prop-2-yn-1-amine has been found to have anticancer properties by inducing apoptosis (programmed cell death) in cancer cells.

Advantages And Limitations For Lab Experiments

One advantage of using N-((3-Methylisoxazol-5-yl)methyl)prop-2-yn-1-amine in lab experiments is that it has a high purity, which ensures accurate results. N-((3-Methylisoxazol-5-yl)methyl)prop-2-yn-1-amine is also stable and can be stored for long periods without degradation. However, one limitation of using N-((3-Methylisoxazol-5-yl)methyl)prop-2-yn-1-amine in lab experiments is that it is expensive, which can limit its use in large-scale experiments.

Future Directions

There are several future directions for the research of N-((3-Methylisoxazol-5-yl)methyl)prop-2-yn-1-amine. One direction is to investigate its potential as a treatment for neurodegenerative diseases such as Parkinson's and Alzheimer's. Another direction is to explore its potential as an anti-inflammatory agent for the treatment of inflammation-related diseases such as rheumatoid arthritis and multiple sclerosis. Additionally, further research can be done to investigate the anticancer properties of N-((3-Methylisoxazol-5-yl)methyl)prop-2-yn-1-amine and its potential as a cancer treatment.

Synthesis Methods

The synthesis of N-((3-Methylisoxazol-5-yl)methyl)prop-2-yn-1-amine involves the reaction of 3-methylisoxazole-5-carboxylic acid with propargylamine in the presence of a coupling reagent such as EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole). The reaction yields N-((3-Methylisoxazol-5-yl)methyl)prop-2-yn-1-amine as a white solid with a purity of greater than 95%.

Scientific Research Applications

N-((3-Methylisoxazol-5-yl)methyl)prop-2-yn-1-amine has been found to have potential applications in the field of medicine. It has been shown to have neuroprotective effects and can be used to treat neurodegenerative diseases such as Parkinson's and Alzheimer's. N-((3-Methylisoxazol-5-yl)methyl)prop-2-yn-1-amine has also been found to have anti-inflammatory properties and can be used to treat inflammation-related diseases such as rheumatoid arthritis and multiple sclerosis. Additionally, N-((3-Methylisoxazol-5-yl)methyl)prop-2-yn-1-amine has been found to have anticancer properties and can be used to treat various types of cancer.